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Chemical and Sourcing Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Isomartynoside
Cat. No.: S1772562

The table below summarizes the core technical data available for Isomartynoside:

Property Description

IUPAC Name [(2R,3R,4S,5R,6R)-3,5-dihydroxy-6-[2-(3-hydroxy-4-methoxyphenyl)ethoxy]-4-
[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-ylJoxyoxan-2-ylmethyl (E)-3-(4-
hydroxy-3-methoxyphenyl)prop-2-enoate [1]

CAS Registry  94410-22-7 [2] [1]

Number

Molecular C31H40015 [2] [1]

Formula

Molecular 652.66 g/mol [2] [1]

Weight

Chemical Phenylpropanoid Glycoside (Natural phenols) [2] [3] [1]

Family

Purity >98% (HPLC, commercially available for research) [1]

Botanical Initially isolated from Galeopsis pubescens (a flowering plant in the Lamiaceae family)
Source [3].
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Research Context and Suggested Approaches

While direct studies on Isomartynoside are sparse, it belongs to a well-researched chemical family. The

following experimental approaches are recommended based on general practices for investigating similar

natural products.

General Workflow for Phytochemical Investigation

The diagram below outlines a typical workflow for the isolation and characterization of a compound like

Isomartynoside from plant material.
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Plant Material
(Collection & Drying)

Click to download full resolution via product page

Detailed Methodologies for Key Experiments

e Extraction and Isolation [4]

o Plant Material Preparation: Aerial parts of the plant are dried and ground into a fine powder.
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o Solvent Extraction: The powdered material is soaked in methanol (MeOH) at room
temperature, shaken vigorously, and then filtered.

o Partitioning: The methanolic extract is concentrated and then partitioned between ethyl
acetate (EtOAc) and water to separate compounds based on polarity.

o Chromatography: The active EtOAc fraction is subjected to column chromatography over silica
gel and then octadecyl silica (ODS) to further separate components.

o Final Purification: The fraction containing the target compound is purified using preparative
High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

e Structure Elucidation [4]

o High-Resolution Mass Spectrometry (HRESIMS): Used to determine the exact molecular
mass and molecular formula.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure, including
stereochemistry, is determined using a combination of 1D (1H, 13C) and 2D (e.g., COSY,
HSQC, HMBC) NMR experiments. Spectra are typically recorded in deuterated methanol
(CD30D).

Suggested Biological Activity Screening

Given that phenylpropanoid glycosides like verbascoside are reported to have anti-inflammatory,

antioxidant, and neuroprotective effects [5] [6], these areas are promising for investigating Isomartynoside.

o Antioxidant Assays

o DPPHIFRAP Assay: Standard methods to measure free radical scavenging activity and
reducing power [5].

o Total Phenolic Content (TPC): Measured using the Folin-Ciocalteu method, with results
expressed as gallic acid equivalents (GAE) [5].

¢ Anti-inflammatory Assays

o Cell-Based Models: Use macrophage cell lines (e.g., RAW 264.7) stimulated with
lipopolysaccharide (LPS).

o Readouts: Measure the inhibition of pro-inflammatory markers like nitric oxide (NO) production
using the Griess reagent [3].

Navigating Current Knowledge Gaps
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The most significant challenge is the scarcity of publicly available, high-quality primary research focused

specifically on Isomartynoside's biological activity and mechanism of action.

e Focus on Analogues: To form a research hypothesis, consult literature on its well-studied chemical
analogues, particularly verbascoside (also known as acteoside), which is a major bioactive
component in herbs like Cistanche [6].

o Database Searches: Use the provided CAS Number (94410-22-7) to search specialized scientific
databases like SciFinder, Reaxys, or PubMed for any newer or more detailed publications not
captured in this search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b1772562#what-is-isomartynoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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